Cas no 27159-33-7 (1-(benzylamino)butan-2-ol)

• Product Name: 1-(benzylamino)butan-2-ol
• CAS No: 27159-33-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1431688
• PubChem ID: 13163458
• Update Time: 2025-10-20

1-(benzylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-[(phenylmethyl)amino]-
• 1-(benzylamino)butan-2-ol
• DTXSID201300936
• CHEMBL4554507
• XHIGQRPMBZIQLS-UHFFFAOYSA-N
• CBA15933
• G53153
• AKOS010107282
• EN300-113791
• Z600449726
• 27159-33-7
• DB-362946
• 1-[(Phenylmethyl)amino]-2-butanol
• SCHEMBL2305792
• 1-Benzylamino-butan-2-ol

• Inchi： 1S/C11H17NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3
• InChI Key： XHIGQRPMBZIQLS-UHFFFAOYSA-N
• SMILES： OC(CC)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 307.5±17.0 °C at 760 mmHg
• Flash Point: 114.8±11.6 °C
• PSA: 32.26
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(benzylamino)butan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)